Cas no 946289-56-1 (2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole)

2-4-(4-Benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole is a synthetic organic compound featuring a benzothiazole core substituted with dimethoxy groups and a piperazine-linked benzylbenzoyl moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and materials research. The benzothiazole scaffold is known for its bioactivity, while the piperazine linker enhances solubility and binding affinity. The dimethoxy groups contribute to electronic modulation, potentially improving stability and reactivity. This compound is of interest in medicinal chemistry for its potential as a kinase inhibitor or receptor modulator. Its well-defined synthetic pathway allows for high purity, ensuring reproducibility in experimental applications.

2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole structure

946289-56-1 structure

Product Name:2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole

CAS No:946289-56-1

MF:C₂₇H₂₇N₃O₃S

MW:473.586585283279

CID:5505086

Update Time:2025-10-15

2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- Methanone, [4-(4,7-dimethoxy-2-benzothiazolyl)-1-piperazinyl][4-(phenylmethyl)phenyl]-
- 2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole
- Inchi： 1S/C27H27N3O3S/c1-32-22-12-13-23(33-2)25-24(22)28-27(34-25)30-16-14-29(15-17-30)26(31)21-10-8-20(9-11-21)18-19-6-4-3-5-7-19/h3-13H,14-18H2,1-2H3
- InChI Key： IKJIIXBAAPNMOO-UHFFFAOYSA-N
- SMILES： C(N1CCN(C2=NC3=C(OC)C=CC(OC)=C3S2)CC1)(C1=CC=C(CC2=CC=CC=C2)C=C1)=O

2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2609-2723-2μmol	2-[4-(4-benzylbenzoyl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole	946289-56-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2609-2723-5μmol	2-[4-(4-benzylbenzoyl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole	946289-56-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2609-2723-10μmol	2-[4-(4-benzylbenzoyl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole	946289-56-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2609-2723-20μmol	2-[4-(4-benzylbenzoyl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole	946289-56-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2609-2723-1mg	2-[4-(4-benzylbenzoyl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole	946289-56-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2609-2723-2mg	2-[4-(4-benzylbenzoyl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole	946289-56-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2609-2723-3mg	2-[4-(4-benzylbenzoyl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole	946289-56-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2609-2723-4mg	2-[4-(4-benzylbenzoyl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole	946289-56-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2609-2723-5mg	2-[4-(4-benzylbenzoyl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole	946289-56-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2609-2723-10mg	2-[4-(4-benzylbenzoyl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole	946289-56-1	90%+	10mg	$79.0	2023-05-16

2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. Alt-proteins: A promising future
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Additional information on 2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole

Research Briefing on 2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole (CAS: 946289-56-1)

In recent years, the compound 2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole (CAS: 946289-56-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

The compound, characterized by its unique benzothiazole core and piperazine moiety, has been investigated for its role in modulating various biological pathways. Recent studies have highlighted its potential as a kinase inhibitor, particularly in targeting aberrant signaling pathways implicated in cancer and inflammatory diseases. The structural features of this compound, including the 4,7-dimethoxy substitution on the benzothiazole ring, are believed to enhance its binding affinity and selectivity towards specific kinase targets.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole using a multi-step protocol involving palladium-catalyzed cross-coupling reactions. The researchers reported a high yield and purity of the final product, which was subsequently evaluated for its inhibitory activity against a panel of kinases. The results indicated potent inhibition of several oncogenic kinases, with IC50 values in the nanomolar range.

Further investigations into the compound's mechanism of action revealed its ability to disrupt the phosphorylation of key signaling proteins, thereby inducing apoptosis in cancer cell lines. In vitro studies using human breast cancer (MCF-7) and lung cancer (A549) cell lines showed a dose-dependent reduction in cell viability, accompanied by the activation of caspase-3 and -7, markers of programmed cell death. These findings suggest that the compound holds promise as a potential anticancer agent.

In addition to its anticancer properties, 2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole has also been explored for its anti-inflammatory effects. A recent preprint article (BioRxiv, 2024) reported that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This effect was attributed to the compound's ability to inhibit the NF-κB signaling pathway, a critical regulator of inflammation.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed in future studies. Preliminary pharmacokinetic data from rodent models indicate moderate oral bioavailability, suggesting that formulation optimization may be necessary to improve its therapeutic efficacy.

In conclusion, 2-4-(4-benzylbenzoyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole (CAS: 946289-56-1) represents a promising scaffold for the development of novel kinase inhibitors with potential applications in oncology and inflammation. Continued research efforts are warranted to further elucidate its biological activities and optimize its pharmacological profile for clinical translation.